Cas no 2649079-67-2 (5-(2-Isocyanatopropan-2-yl)-2-methoxy-1,3-thiazole)

• Product Name: 5-(2-Isocyanatopropan-2-yl)-2-methoxy-1,3-thiazole
• CAS No: 2649079-67-2
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 5843742
• PubChem ID: 165868065
• Update Time: 2025-11-06

5-(2-Isocyanatopropan-2-yl)-2-methoxy-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2649079-67-2
• EN300-1998766
• 5-(2-isocyanatopropan-2-yl)-2-methoxy-1,3-thiazole
• 5-(2-Isocyanatopropan-2-yl)-2-methoxy-1,3-thiazole

• Inchi： 1S/C8H10N2O2S/c1-8(2,10-5-11)6-4-9-7(12-3)13-6/h4H,1-3H3
• InChI Key： NGYHGVWQMHGMML-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C)(C)N=C=O)OC

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.8Ų

Additional information on 5-(2-Isocyanatopropan-2-yl)-2-methoxy-1,3-thiazole

Recent Advances in the Application of 5-(2-Isocyanatopropan-2-yl)-2-methoxy-1,3-thiazole (CAS: 2649079-67-2) in Chemical Biology and Pharmaceutical Research

The compound 5-(2-Isocyanatopropan-2-yl)-2-methoxy-1,3-thiazole (CAS: 2649079-67-2) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This heterocyclic isocyanate derivative has attracted significant attention due to its unique reactivity profile and potential applications in drug discovery. Recent studies have demonstrated its utility as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and covalent protein modifiers.

Structural analysis reveals that the 1,3-thiazole core provides both hydrogen bond acceptor properties and π-stacking capabilities, while the isocyanate group offers a reactive handle for selective modification of biomolecules. The methoxy substituent at the 2-position contributes to the compound's stability and influences its electronic properties. Researchers at several pharmaceutical companies have incorporated this scaffold into lead optimization programs targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized 2649079-67-2 as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's isocyanate group enabled efficient conjugation to cysteine residues in the target protein, resulting in irreversible inhibitors with improved selectivity profiles. This work demonstrated the compound's potential in developing next-generation covalent drugs for autoimmune diseases and hematological malignancies.

Another significant application was reported in Chemical Science, where researchers employed 5-(2-Isocyanatopropan-2-yl)-2-methoxy-1,3-thiazole as a chemical probe for protein labeling. The study highlighted the compound's ability to selectively modify proteins under physiological conditions, with the thiazole moiety serving as a fluorescent tag for detection. This dual functionality makes it particularly valuable for target identification and validation studies in drug discovery.

Recent synthetic methodology developments have expanded the utility of this compound. A 2024 Nature Communications paper described a novel photocatalytic protocol for the late-stage functionalization of 2649079-67-2 derivatives, enabling rapid diversification of the thiazole core. This advancement has significantly accelerated structure-activity relationship studies in several drug discovery programs.

From a safety and pharmacokinetic perspective, preliminary ADMET studies suggest that derivatives of this scaffold generally exhibit favorable metabolic stability and membrane permeability. However, researchers note that the reactivity of the isocyanate group requires careful consideration in formulation development. Several pharmaceutical companies have included this compound in their fragment-based drug discovery libraries, recognizing its potential to yield novel chemotypes.

Looking forward, the unique properties of 5-(2-Isocyanatopropan-2-yl)-2-methoxy-1,3-thiazole position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its application in PROTAC design, where its ability to form stable covalent bonds with target proteins may offer advantages in ternary complex formation. The compound's commercial availability and well-characterized reactivity make it particularly attractive for academic and industrial researchers alike.